Asimadoline hydrochloride
Asimadoline hydrochloride
Brand Name:
Vulcanchem
CAS No.:
185951-07-9
VCID:
VC20887337
InChI:
InChI=1S/C27H30N2O2.ClH/c1-28(25(21-11-5-2-6-12-21)20-29-18-17-24(30)19-29)27(31)26(22-13-7-3-8-14-22)23-15-9-4-10-16-23;/h2-16,24-26,30H,17-20H2,1H3;1H/t24-,25+;/m0./s1
SMILES:
CN(C(CN1CCC(C1)O)C2=CC=CC=C2)C(=O)C(C3=CC=CC=C3)C4=CC=CC=C4.Cl
Molecular Formula:
C27H31ClN2O2
Molecular Weight:
451.0 g/mol
Asimadoline hydrochloride
CAS No.: 185951-07-9
Cat. No.: VC20887337
Molecular Formula: C27H31ClN2O2
Molecular Weight: 451.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 185951-07-9 |
|---|---|
| Molecular Formula | C27H31ClN2O2 |
| Molecular Weight | 451.0 g/mol |
| IUPAC Name | N-[(1S)-2-[(3S)-3-hydroxypyrrolidin-1-yl]-1-phenylethyl]-N-methyl-2,2-diphenylacetamide;hydrochloride |
| Standard InChI | InChI=1S/C27H30N2O2.ClH/c1-28(25(21-11-5-2-6-12-21)20-29-18-17-24(30)19-29)27(31)26(22-13-7-3-8-14-22)23-15-9-4-10-16-23;/h2-16,24-26,30H,17-20H2,1H3;1H/t24-,25+;/m0./s1 |
| Standard InChI Key | GMJSLABTEURMBF-CLSOAGJSSA-N |
| Isomeric SMILES | CN([C@H](CN1CC[C@@H](C1)O)C2=CC=CC=C2)C(=O)C(C3=CC=CC=C3)C4=CC=CC=C4.Cl |
| SMILES | CN(C(CN1CCC(C1)O)C2=CC=CC=C2)C(=O)C(C3=CC=CC=C3)C4=CC=CC=C4.Cl |
| Canonical SMILES | CN(C(CN1CCC(C1)O)C2=CC=CC=C2)C(=O)C(C3=CC=CC=C3)C4=CC=CC=C4.Cl |
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